Cas no 1396750-28-9 (N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide)

• Product Name: N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide
• CAS No: 1396750-28-9
• MF: C₂₀H₂₀F₃NO₃
• MW: 379.372916221619
• CID: 5401144
• Update Time: 2025-06-11

N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C20H20F3NO3/c21-20(22,23)27-17-8-6-15(7-9-17)18(25)24-14-19(10-12-26-13-11-19)16-4-2-1-3-5-16/h1-9H,10-14H2,(H,24,25)
• InChI Key： XEHSOASDLGCHOG-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=CC=C2)CCOCC1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Additional information on N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide

Introduction to N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide (CAS No. 1396750-28-9)

N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide, identified by its CAS number 1396750-28-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of a benzamide core functional group, which is well-documented for its versatile biological activities. The unique structural features of this molecule, particularly the incorporation of a phenyloxan-4-yl moiety and a trifluoromethoxy substituent, contribute to its distinctive chemical properties and potential therapeutic applications.

The benzamide moiety is a well-established pharmacophore in medicinal chemistry, known for its role in various biological processes. It has been extensively studied for its potential in modulating enzyme activity, receptor binding, and other cellular interactions. The presence of the methyl group in the structure further enhances the compound's ability to interact with biological targets, potentially influencing its pharmacokinetic and pharmacodynamic profiles. The phenyloxan-4-yl group adds an additional layer of complexity, introducing a cyclic ether structure that can influence both the solubility and metabolic stability of the compound.

The trifluoromethoxy substituent is another critical feature of this molecule. Fluoro substituents are frequently incorporated into drug molecules due to their ability to enhance binding affinity, metabolic stability, and overall bioavailability. The electron-withdrawing nature of the trifluoromethyl group can significantly alter the electronic properties of the benzamide core, potentially affecting its interactions with biological targets. This modification has been widely explored in the development of small-molecule drugs, demonstrating its utility in improving pharmacological efficacy.

In recent years, there has been growing interest in the development of novel compounds targeting neurological disorders. N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide has shown promise in preliminary studies as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. These neurodegenerative disorders are characterized by the accumulation of misfolded proteins and oxidative stress, leading to neuronal dysfunction and death. The compound's ability to modulate enzyme activity and interact with specific receptors makes it a promising candidate for further investigation.

The synthesis of N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the phenyloxan-4-yl group typically involves cyclization reactions, while the attachment of the trifluoromethoxy group often requires halogenation followed by nucleophilic substitution. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity in these reactions.

The pharmacological profile of this compound is being actively investigated in both in vitro and in vivo models. Initial studies have demonstrated its ability to interact with various enzymes and receptors relevant to neurological disorders. For instance, it has been shown to inhibit certain proteases that are implicated in the pathogenesis of Alzheimer's disease. Additionally, its interaction with specific neurotransmitter receptors suggests potential applications in managing symptoms associated with Parkinson's disease.

The structural features of N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide also make it an attractive scaffold for further derivatization and optimization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce potential side effects. This approach is commonly employed in drug development pipelines to identify lead compounds with improved therapeutic profiles.

In conclusion, N-[(4-phenyloxan-4-yl)methyl]-4-(trifluoromethoxy)benzamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable compound for investigating potential treatments for neurological disorders. As research continues to uncover new insights into its mechanisms of action, this molecule holds significant promise for future therapeutic applications.